Cas no 2010294-01-4 (1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one)

• Product Name: 1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one
• CAS No: 2010294-01-4
• MF: C₇H₁₁F₂NO
• MW: 163.165148973465
• CID: 6021611
• PubChem ID: 165862237
• Update Time: 2025-06-07

1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2010294-01-4
• 1-amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one
• EN300-798147
• 1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one

• Inchi： 1S/C7H11F2NO/c1-6(2-5(11)3-10)4-7(6,8)9/h2-4,10H2,1H3
• InChI Key： IRMJJGODCCQTRK-UHFFFAOYSA-N
• SMILES： FC1(CC1(C)CC(CN)=O)F

Computed Properties

• Exact Mass: 163.08087030g/mol
• Monoisotopic Mass: 163.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one

Introduction to 1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one (CAS No. 2010294-01-4)

1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one, identified by its CAS number 2010294-01-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include an amino group, a ketone moiety, and a cyclopropyl ring substituted with difluoro and methyl groups. Such structural motifs are often explored for their potential biological activity and mechanistic insights into drug design.

The significance of this compound lies in its potential applications as a building block in the synthesis of more complex pharmacophores. The presence of both amino and ketone functional groups makes it a versatile intermediate for further chemical modifications, enabling the development of novel therapeutic agents. In particular, the cyclopropyl ring with fluoro and methyl substitutions introduces rigidity and electronic properties that can influence the binding affinity and selectivity of drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug discovery. Studies have demonstrated that the difluoro substitution on the cyclopropyl ring can enhance metabolic stability and binding interactions with biological targets. This has spurred interest in exploring derivatives of 1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one as potential candidates for treating various diseases, including inflammatory disorders and infectious diseases.

In the context of medicinal chemistry, the amine group in this compound serves as a nucleophilic site for coupling reactions, such as amide bond formation, which is a common strategy in drug synthesis. Additionally, the ketone functionality can participate in condensation reactions, allowing for further elaboration of the molecular structure. These properties make it a valuable precursor in the development of small-molecule drugs targeting specific biological pathways.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. The unique combination of substituents may influence the conformational flexibility and electronic distribution within the molecule, thereby affecting its interaction with enzymes such as kinases or proteases. Such interactions are critical for designing inhibitors that can disrupt pathological signaling pathways.

Current research is also exploring the pharmacokinetic properties of derivatives derived from 1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one. The fluoro substituents are known to improve lipophilicity and reduce susceptibility to metabolic degradation, which are key factors in determining drug bioavailability. By optimizing these properties, researchers aim to develop compounds with enhanced pharmacokinetic profiles suitable for clinical translation.

The synthesis of 1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by demonstrating innovative approaches to constructing complex molecular architectures.

From a regulatory perspective, compounds like 1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies often focus on assessing toxicity profiles, pharmacodynamics, and pharmacokinetics using cell-based assays and animal models. The outcomes of these studies provide critical data for determining whether further development is warranted.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like 1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one. Predictive models can analyze structural features and predict potential biological activity, streamlining the process of lead optimization. This synergy between computational tools and experimental validation has significantly reduced the time required to bring new drugs to market.

In conclusion,1-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propan-2-one (CAS No. 2010294-01-4) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups and substituents makes it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of medicinal chemistry investigations.